Cas no 864926-92-1 (ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864926-92-1
• MF: C₁₈H₁₆BrN₃O₃S
• MW: 434.306941986084
• CID: 6089830
• PubChem ID: 4348309
• Update Time: 2025-05-20

ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-[(4-bromobenzoyl)amino]-3-cyano-4,7-dihydro-, ethyl ester
• SR-01000011258-1
• F1298-0322
• 864926-92-1
• ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• SR-01000011258
• ethyl 2-[(4-bromobenzoyl)amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• AKOS024604434
• ethyl 2-(4-bromobenzamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• Inchi： 1S/C18H16BrN3O3S/c1-2-25-18(24)22-8-7-13-14(9-20)17(26-15(13)10-22)21-16(23)11-3-5-12(19)6-4-11/h3-6H,2,7-8,10H2,1H3,(H,21,23)
• InChI Key： BXYYUNAIBNRRTG-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C#N)=C(NC(=O)C3=CC=C(Br)C=C3)SC1=2

Computed Properties

• Exact Mass: 433.00958g/mol
• Monoisotopic Mass: 433.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 526.6±50.0 °C(Predicted)
• pka: 11.67±0.20(Predicted)

Additional information on ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 2-(4-Bromobenzamido)-3-Cyano-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-6-Carboxylate: A Comprehensive Overview

Ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864926-92-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique thienopyridine scaffold, which combines a thiophene ring fused with a pyridine ring. The presence of a bromobenzamido group at the 2-position and a cyano group at the 3-position further enhances its structural complexity and functional versatility.

The thienopyridine core of this compound is known for its aromaticity and stability, making it a valuable building block in the synthesis of advanced materials. Recent studies have highlighted the potential of thienopyridine derivatives in applications ranging from optoelectronics to drug delivery systems. For instance, researchers have explored the use of thienopyridine-based materials in organic light-emitting diodes (OLEDs) due to their excellent electronic properties and high photoluminescence efficiency.

The bromobenzamido group attached to the thienopyridine scaffold introduces additional functionality to the molecule. This group is known for its ability to participate in hydrogen bonding and metal coordination, which can be exploited in the design of coordination polymers and metal-organic frameworks (MOFs). Recent advancements in MOF research have demonstrated the potential of such compounds in gas storage and separation applications. Ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate's ability to coordinate with metal ions makes it a promising candidate for these applications.

The cyano group at the 3-position of this compound adds another layer of functionality. Cyan groups are known for their electron-withdrawing properties and their ability to stabilize adjacent electron-deficient regions. This feature can be leveraged in the design of electron-deficient π-systems for applications in nonlinear optics and photovoltaics. Recent studies have shown that cyano-substituted thienopyridines exhibit enhanced nonlinear optical properties due to their extended conjugation and high electron mobility.

Ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate also features an ethyl ester group at the 6-position. This ester group can undergo various transformations under mild reaction conditions, allowing for further functionalization of the molecule. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative, which may find applications in bioconjugation and drug delivery systems.

Recent research has focused on optimizing synthetic routes for this compound to improve its yield and purity. One notable approach involves a two-step synthesis strategy: first synthesizing the thienopyridine core through a [4+2] cycloaddition reaction between a suitable diene and dienophile; then introducing the bromobenzamido and cyano substituents via nucleophilic aromatic substitution or cyanation reactions. These methods have been shown to provide high yields while maintaining excellent control over regioselectivity.

In addition to its chemical synthesis and structural characterization, recent studies have explored the electronic properties of ethyl 2-(4-bromobenzamido)-3-cyano-4H,5H,6H,7H-thieno[2,c]pyridine-6-carboxylate using advanced computational techniques such as density functional theory (DFT). These calculations have provided insights into its electronic structure and reactivity patterns at an atomic level. For example,DFT studies have revealed that the bromobenzamido group significantly alters the electronic distribution within the molecule by withdrawing electron density through resonance effects.

The combination of these functional groups makes ethyl 2-(4-bromobenzamido)-3-cyano-4,H5,H6,H7,H-thieno[2,c]pyridine-6-carboxylate an attractive candidate for various applications in material science and pharmaceuticals. Its unique electronic properties make it suitable for use as an active layer material in organic photovoltaics (OPVs), where it can contribute to efficient charge separation and transport processes.

Furthermore,the compound's ability to form stable complexes with transition metals has opened new avenues for its use as a ligand in catalytic systems. Recent experiments have demonstrated that when coordinated with palladium(II), this compound exhibits excellent catalytic activity in cross-coupling reactions—a key area in modern organic synthesis.

In conclusion,Ethyl 2-(4-bromobenzamido)-3-cyano-4,H5,H6,H7,H-thieno[2,c]pyridine-6-carboxylate represents an exciting advancement in organic chemistry with diverse potential applications across multiple disciplines.Through ongoing research efforts focused on optimizing its synthesis,detailed characterization,and exploration of new uses,this compound is poised to make significant contributions to both academic research and industrial applications.